Cas no 42484-34-4 (1-Methylguanin)

• Product Name: 1-Methylguanin
• CAS No: 42484-34-4
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 2015247
• PubChem ID: 123508
• Update Time: 2025-04-21

1-Methylguanin Chemical and Physical Properties

Names and Identifiers

• 1-Methylguanin
• 1-Methylguanine
• 2-amino-1,7-dihydro-1-methyl-6H-purin-6-one
• 2-amino-1-methyl-1,7(9)-dihydro-purin-6-one
• 2-Amino-1-methyl-1,7-dihydro-purin-6-on
• 7-Me-1-Methylguanine
• 9-Me-1-Methylguanine
• 2-amino-1,9-dimethylpurin-6-one
• 42484-34-4
• 2-amino-1,9-dimethyl-6,9-dihydro-1H-purin-6-one
• 6H-Purin-6-one, 2-amino-1,9-dihydro-1,9-dimethyl-
• DTXSID70195270
• 1,9-Dimethylguanine
• Guanine, 1,9-dimethyl-
• CHEMBL449326
• SCHEMBL15313370
• 2-amino-1,9-dimethyl-1H-purin-6(9H)-one
• DTXCID80117761

• Inchi： 1S/C7H9N5O/c1-11-3-9-4-5(11)10-7(8)12(2)6(4)13/h3H,1-2H3,(H2,8,10)
• InChI Key： MXLVASHNANBJDZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1C)N(C)C=N2

Computed Properties

• Exact Mass: 179.081
• Monoisotopic Mass: 179.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.764

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Hypoxanthines